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Abstract
This technical guide provides a comprehensive overview of the known and predicted physical

properties of 3,3-Dimethylhexanal (CAS No: 55320-57-5). Due to a notable scarcity of

experimentally determined data in publicly accessible literature and databases, this document

presents a combination of the limited available experimental values and computationally

predicted data. Furthermore, this guide details the standard experimental protocols for

determining the key physical properties of liquid aldehydes, offering a methodological

framework for researchers.

Introduction
3,3-Dimethylhexanal is an organic compound with the molecular formula C8H16O.[1][2] As a

branched-chain aldehyde, its physical properties are of interest in various fields, including

flavor and fragrance science, organic synthesis, and as a potential intermediate in the

development of pharmaceuticals and other specialty chemicals. An accurate understanding of

its physical properties is crucial for process design, formulation, and quality control.

This document serves to consolidate the available data for 3,3-Dimethylhexanal and to

provide standardized methodologies for its empirical characterization.
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The physical properties of 3,3-Dimethylhexanal are summarized in the table below. It is critical

to note that the majority of these values are computationally predicted and should be used as

estimates pending experimental verification.

Property Value Type Source

Molecular Formula C8H16O - PubChem[1]

Molecular Weight 128.21 g/mol Computed PubChem[1]

CAS Number 55320-57-5 - PubChem[1]

Boiling Point Not Available Experimental -

Melting Point Not Available Experimental -

Density Not Available Experimental -

Refractive Index Not Available Experimental -

Water Solubility Not Available Experimental -

LogP (Octanol-Water

Partition Coefficient)
2.5 / 2.40170 Computed

PubChem[1],

LookChem[2]

Polar Surface Area

(PSA)
17.07 Å² Computed LookChem[2]

Kovats Retention

Index

915.5 (Semi-standard

non-polar)
Experimental PubChem[1]

General Experimental Protocols for Physical
Property Determination
Given the absence of specific experimental data for 3,3-Dimethylhexanal, this section outlines

the standard methodologies for determining the key physical properties of a liquid aldehyde.

The boiling point is a fundamental physical property that indicates the temperature at which a

liquid's vapor pressure equals the surrounding atmospheric pressure.
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Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask. A heating mantle or oil bath is used for

controlled heating.

Procedure:

The liquid sample (3,3-Dimethylhexanal) is placed in the round-bottom flask with a few

boiling chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.

The sample is heated gently.

The temperature is recorded when it stabilizes as the liquid boils and the vapor condenses

into the receiving flask. This stable temperature is the boiling point.

The atmospheric pressure is also recorded, and the boiling point is corrected to standard

pressure if necessary.

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a small glass flask of a known volume) and an analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the liquid sample, ensuring no air bubbles are present, and weighed

again.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density (e.g., deionized water) at the same temperature, and weighed.

The density of the sample is calculated using the weights of the sample and the reference

substance and the known density of the reference.
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The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Apparatus: A calibrated Abbe refractometer.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature at which the measurement is taken is recorded, as the refractive index is

temperature-dependent.

Solubility is the ability of a substance to dissolve in a solvent. For a liquid aldehyde, its solubility

in water is a key property.

Procedure (Qualitative):

A small amount of the sample (e.g., 0.1 mL) is added to a test tube containing a small

amount of the solvent (e.g., 2 mL of water).

The mixture is agitated.

The formation of a homogeneous solution indicates solubility, while the presence of two

distinct layers or a cloudy suspension indicates insolubility or partial solubility.

Procedure (Quantitative):

A saturated solution of the aldehyde in the solvent is prepared at a specific temperature.

A known volume of the saturated solution is carefully removed, ensuring no undissolved

solute is included.
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The amount of the dissolved aldehyde in that volume is determined using an analytical

technique such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).

The solubility is then expressed in units such as g/L or mol/L.

Workflow for Physical Property Characterization
The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a newly synthesized or uncharacterized liquid organic compound like 3,3-
Dimethylhexanal.
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Caption: General workflow for the characterization of physical properties.
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Conclusion
While experimental data on the physical properties of 3,3-Dimethylhexanal is limited, this

guide provides the most current available computed data to aid researchers. The included

general experimental protocols offer a solid foundation for the empirical determination of its

boiling point, density, refractive index, and solubility. It is strongly recommended that these

properties be experimentally determined for any application requiring precise values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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